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Compound of Interest

Compound Name: 0O,0,0-Tributyl phosphorothioate

Cat. No.: B1220910

0,0,0-Tributyl Phosphorothioate:
Physicochemical Properties

0,0,0-Tributyl phosphorothioate is a chemical compound with diverse industrial
applications, including its use as a plasticizer, lubricant additive, and hydraulic fluid. This
technical summary outlines its core physicochemical properties.

Physicochemical Data

The molecular formula and molecular weight are fundamental parameters for any chemical
compound, providing the basis for stoichiometric calculations and analytical characterizations.

Property Value Reference
Molecular Formula C12H2703PS [1][2]
Molecular Weight 282.38 g/mol [1][2]

Note on Isomers: It is important to distinguish 0,0,0-Tributyl phosphorothioate from its
isomers, such as O,0,S-tributyl phosphorothioate and S,S,S-Tributyl phosphorotrithioate, as
they possess different chemical structures and properties. For instance, S,S,S-Tributyl
phosphorotrithioate has a molecular formula of C12H270PS3 and a molecular weight of
314.511 g/mol .[3]
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Experimental Protocols and Visualizations

The determination of a chemical's molecular weight and formula is typically achieved through
standard analytical techniques such as mass spectrometry and elemental analysis. These
methods are foundational in chemistry and are not presented here as novel experimental

protocols.

Given that the request is for basic molecular properties, the creation of signaling pathway
diagrams or complex experimental workflows is not applicable. These visualizations are suited
for illustrating biological processes or intricate experimental designs, neither of which is
relevant to the fundamental physicochemical data of a single molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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